Comprehensive Safety Data and Laboratory Handling Guide for 1-Amino-2,3-dimethylpentan-2-ol
Comprehensive Safety Data and Laboratory Handling Guide for 1-Amino-2,3-dimethylpentan-2-ol
Introduction & Mechanistic Overview
1-Amino-2,3-dimethylpentan-2-ol (CAS: 42328-58-5) and its more stable hydrochloride salt (CAS: 42328-59-6) are highly specialized aliphatic amino alcohols utilized as chiral auxiliaries and pharmacophore building blocks in drug discovery[1][2]. Due to the presence of both a nucleophilic primary amine and a sterically hindered tertiary alcohol, this molecule exhibits unique reactivity.
As a Senior Application Scientist, I have observed that mishandling such bifunctional molecules often leads to rapid reagent degradation—specifically via atmospheric CO₂ absorption—and poses severe dermal and respiratory hazards[3]. This whitepaper provides a self-validating framework for the safe handling, storage, and emergency management of 1-amino-2,3-dimethylpentan-2-ol, ensuring both researcher safety and experimental reproducibility.
Physicochemical Profiling & Hazard Assessment
Understanding the causality behind the physical hazards of 1-amino-2,3-dimethylpentan-2-ol requires analyzing its molecular structure. The primary amine acts as a strong Brønsted-Lowry base. When exposed to the moisture of human skin or mucous membranes, it rapidly undergoes protonation, elevating the local pH and inducing lipid saponification[4][5].
Table 1: Physicochemical and Safety Profile of 1-Amino-2,3-dimethylpentan-2-ol
| Property / Hazard | Specification / GHS Classification | Causality & Operational Impact |
| CAS Number | 42328-58-5 (Free Base) / 42328-59-6 (HCl Salt) | Identifies the specific molecular entity for SDS tracking[1][2]. |
| Molecular Weight | 131.22 g/mol (Free Base) | Low molecular weight facilitates rapid dermal and mucosal penetration. |
| GHS Hazard: H314 | Causes severe skin burns and eye damage | Amine basicity disrupts lipid bilayers and denatures cellular proteins[6]. |
| GHS Hazard: H335 | May cause respiratory irritation | High vapor pressure of the free base leads to inhalation toxicity[7]. |
| Environmental (H402) | Harmful to aquatic life | Alters aquatic pH; highly toxic to micro-organisms in waste streams[6]. |
Toxicological Pathways & Exposure Causality
The toxicity of amino alcohols is not merely a function of their alkalinity. The amphiphilic nature of the molecule allows the hydrophobic 2,3-dimethylpentyl tail to intercalate into cellular lipid bilayers, while the hydrophilic amino-alcohol headgroup disrupts hydrogen bonding networks[5]. This dual-action mechanism accelerates tissue necrosis compared to simple inorganic bases, making immediate decontamination critical[4].
Fig 1. Mechanistic pathway of amino alcohol-induced cellular irritation and necrosis.
Self-Validating Experimental Protocols for Lab Handling
To ensure both researcher safety and reagent integrity, handling must be conducted under inert conditions. The free base of 1-amino-2,3-dimethylpentan-2-ol rapidly absorbs atmospheric carbon dioxide to form insoluble carbamate salts, which ruins the reagent's stoichiometry and efficacy.
Protocol 1: Air-Free Dispensing and Validation Workflow
Objective: Transfer the reagent without atmospheric exposure while validating its chemical integrity.
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Preparation: Purge a Schlenk flask and all transfer syringes with ultra-high purity Argon for 15 minutes to displace reactive oxygen and CO₂.
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Equilibration: Bring the sealed reagent bottle to room temperature in a desiccator to prevent condensation of ambient moisture upon opening.
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Transfer: Using positive Argon pressure, extract the required volume of 1-amino-2,3-dimethylpentan-2-ol via a septum-piercing needle.
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Self-Validation Step (Integrity Check): Withdraw an additional 10 µL aliquot and dissolve it in 1 mL of deionized water. Measure the pH.
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Causality: A pH reading of ~10.5–11.0 confirms the amine remains active. A pH < 9.5 indicates severe carbamate degradation, necessitating reagent disposal.
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Storage: Seal the primary container with Parafilm and store at 2–8°C in a flammables cabinet[6].
Fig 2. Inert-gas dispensing and self-validating integrity workflow for reactive amino alcohols.
Emergency Response & Decontamination
In the event of a spill, standard aqueous cleanup is insufficient and can exacerbate the spread of the alkaline hazard[8].
Protocol 2: Spill Neutralization and Decontamination
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Isolation: Evacuate the immediate area and ensure the fume hood sash is lowered to maximize ventilation and mitigate inhalation risks[8].
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PPE Escalation: Don a full-face respirator with ABEK-P3 filters, heavy-duty nitrile gloves, and a chemical-resistant apron.
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Containment: Surround the spill with an inert, non-combustible absorbent (e.g., diatomaceous earth or dry sand). Crucial Note: Do NOT use sawdust, as the basic amine can react exothermically with organic matter[8].
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Neutralization: Slowly apply a dilute acidic neutralizing agent (e.g., 5% citric acid solution) from the perimeter inwards to prevent aerosolization of the amine.
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Self-Validation Step (Decontamination Check): Swab the cleaned surface with a weak phenolphthalein indicator solution.
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Causality: A colorless swab confirms complete neutralization of the basic amine. A pink swab indicates residual alkaline hazard, requiring further acid washing.
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References
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[1] Sigma-Aldrich. 1-amino-2,3-dimethylpentan-2-ol hydrochloride | 42328-59-6. Source: sigmaaldrich.com. URL: 1
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[2] BLD Pharm. 42328-58-5 | 1-Amino-2,3-dimethylpentan-2-ol. Source: bldpharm.com. URL: 2
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[7] Danish Environmental Protection Agency. Selected amines and amino alcohols. Source: mst.dk. URL: 7
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[4] National Center for Biotechnology Information. ETHANOLAMINE - Emergency and Continuous Exposure Limits for Selected Airborne Contaminants. Source: nih.gov. URL: 4
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[3] Google Patents. US20130338401A1 - Process for the production of amino alcohols. Source: google.com. URL:3
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[5] ResearchGate. Final Amended Report on Safety Assessment on Aminomethyl Propanol and Aminomethyl Propanediol. Source: researchgate.net. URL: 5
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[8] Gilar. SF-903 Safety Data Sheet (Amino Alcohols). Source: gilar.co.il. URL: 8
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[6] TCI America. DL-1-Amino-2-propanol | 78-96-6. Source: tcichemicals.com. URL: 6
Sources
- 1. 1-amino-2,3-dimethylpentan-2-ol hydrochloride | 42328-59-6 [sigmaaldrich.com]
- 2. 42328-58-5|1-Amino-2,3-dimethylpentan-2-ol|BLD Pharm [bldpharm.com]
- 3. US20130338401A1 - Process for the production of amino alcohols - Google Patents [patents.google.com]
- 4. ETHANOLAMINE - Emergency and Continuous Exposure Limits for Selected Airborne Contaminants - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. DL-1-Amino-2-propanol | 78-96-6 | TCI AMERICA [tcichemicals.com]
- 7. www2.mst.dk [www2.mst.dk]
- 8. gilar.co.il [gilar.co.il]
